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Compound of Interest |

1-Isopropyl-4-nitro-1H-pyrazol-5-
Compound Name:

amine
CAS No.: 1248637-56-0
Cat. No.: B2991443
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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Novel Compound
Identification

In the landscape of chemical research and drug discovery, the precise identification and
characterization of novel molecules are paramount. This guide addresses the specific query for
1-Isopropyl-4-nitro-1H-pyrazol-5-amine. A thorough investigation into scientific databases
and supplier catalogs, however, did not yield a specific Chemical Abstracts Service (CAS)
number for this exact compound.

The absence of a dedicated CAS number suggests that "1-lIsopropyl-4-nitro-1H-pyrazol-5-
amine" may be a novel compound that has not been synthesized, characterized, or registered
at the time of this publication. This presents a unique challenge and opportunity for researchers
in the field. This guide, therefore, will provide a comprehensive framework for the synthesis,
purification, and characterization of this target molecule, drawing upon established
methodologies for structurally related pyrazole derivatives.
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Physicochemical Properties: Predictive Analysis

While experimental data for the target compound is unavailable, we can predict its general

properties based on its constituent functional groups.

Property

Predicted
Value/Characteristic

Rationale

Molecular Formula CeH10N4O2 Based on the chemical name
] Calculated from the molecular
Molecular Weight 170.17 g/mol
formula
) ) Nitro-aromatic compounds are
Appearance Likely a yellow to orange solid
often colored
Expected to be soluble in polar  The presence of polar amine
Solubilit organic solvents (e.g., DMSO, and nitro groups, balanced by
olubili
Y DMF, Acetone) and sparingly the nonpolar isopropyl group,
soluble in water. suggests this solubility profile.
The nitro group is electron-
The pyrazole ring is weakly withdrawing, which will
Acidity/Basicity basic, and the amino group is decrease the basicity of the

basic.

pyrazole ring and the amino

group.

Proposed Synthetic Strategy: A Two-Step Approach

The synthesis of 1-Isopropyl-4-nitro-1H-pyrazol-5-amine can be logically approached

through a two-step process involving the N-isopropylation of a suitable pyrazole precursor

followed by nitration. This strategy is based on established protocols for the synthesis of similar

substituted nitropyrazoles.[1][2]

Step 1: Synthesis of 1-Isopropyl-1H-pyrazol-5-amine

The initial step involves the alkylation of a commercially available pyrazol-5-amine with an

isopropy! halide.
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Experimental Protocol:

¢ Reaction Setup: In a round-bottom flask, dissolve 1H-pyrazol-5-amine (1.0 eq) in a suitable
polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile.

o Base Addition: Add a suitable base, such as potassium carbonate (K2COs, 1.5 eq) or cesium
carbonate (Cs2COs, 1.2 eq), to the solution. The base will deprotonate the pyrazole ring
nitrogen, facilitating alkylation.

o Alkylation: Add 2-bromopropane or 2-iodopropane (1.2 eq) to the reaction mixture dropwise
at room temperature.

» Reaction Monitoring: Heat the reaction mixture to 60-80 °C and monitor its progress using
Thin Layer Chromatography (TLC) until the starting material is consumed.

o Workup: Upon completion, cool the reaction to room temperature and filter off the inorganic
base. Remove the solvent under reduced pressure.

 Purification: The crude product can be purified by column chromatography on silica gel using
a gradient of ethyl acetate in hexanes to yield 1-Isopropyl-1H-pyrazol-5-amine. The CAS
number for a similar compound, 1-isopropyl-1H-pyrazol-5-amine, is 3524-16-1.[3][4]

Step 2: Nitration of 1-Isopropyl-1H-pyrazol-5-amine

The second step is the regioselective nitration of the C4 position of the pyrazole ring. The
amine group at C5 is an activating group and will direct the electrophilic nitration to the C4
position.

Experimental Protocol:

» Reaction Setup: Cool a mixture of fuming nitric acid (1.1 eq) in concentrated sulfuric acid to 0
°C in an ice bath. This mixture generates the nitronium ion (NO2%), the active electrophile.

o Substrate Addition: Slowly add the 1-Isopropyl-1H-pyrazol-5-amine (1.0 eq) synthesized in
Step 1 to the cold nitrating mixture. The temperature should be carefully maintained below 5
°C to prevent over-nitration and side reactions.

o Reaction Monitoring: Stir the reaction at 0 °C for 1-2 hours, monitoring the progress by TLC.
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o Workup: Carefully pour the reaction mixture onto crushed ice and neutralize the solution with
a saturated aqueous solution of sodium bicarbonate or sodium hydroxide until the pH is
approximately 7.

o Extraction: Extract the product with a suitable organic solvent, such as ethyl acetate or
dichloromethane (3 x 50 mL).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can be further purified
by recrystallization or column chromatography to yield the target compound, 1-lsopropyl-4-
nitro-1H-pyrazol-5-amine.
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Caption: Proposed two-step synthesis of 1-lsopropyl-4-nitro-1H-pyrazol-5-amine.

Structural Confirmation and Purity Analysis

Given the novelty of the compound, rigorous structural confirmation is essential. The following
analytical techniques are recommended:
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and *3C NMR will be crucial to
confirm the connectivity of the atoms and the successful introduction of the isopropyl and
nitro groups. The characteristic shifts and coupling patterns will provide definitive structural
evidence.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the
molecular weight and elemental composition of the synthesized compound.

e Infrared (IR) Spectroscopy: IR spectroscopy will show the characteristic stretching
frequencies for the N-H (amine), C-H (isopropyl), and N=0O (nitro) bonds.

o Purity Analysis: High-Performance Liquid Chromatography (HPLC) should be used to
determine the purity of the final compound.

Safety and Handling

As with any new chemical entity, 1-Isopropyl-4-nitro-1H-pyrazol-5-amine should be handled
with care. Nitrated organic compounds can be energetic and potentially explosive.[5][6] The
toxicological properties are unknown. Therefore, appropriate personal protective equipment
(PPE), including safety glasses, lab coat, and gloves, should be worn at all times. All
manipulations should be performed in a well-ventilated fume hood. For related pyrazole
compounds, hazards include skin and eye irritation, and respiratory irritation.[7][8]

Potential Applications and Future Directions

Substituted pyrazoles are a well-established class of compounds in medicinal chemistry with a
broad range of biological activities.[2] The introduction of a nitro group can modulate the
electronic properties of the molecule and provide a handle for further chemical transformations.
The amine group can be readily derivatized to explore structure-activity relationships (SAR).

Potential areas of research for this novel compound could include:

e Screening for Biological Activity: The compound could be screened against various biological
targets, such as kinases, proteases, or receptors, to identify potential therapeutic
applications.
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» Materials Science: Nitropyrazoles have been investigated as energetic materials, and the
properties of this new derivative could be explored in this context.[5]

» Synthetic Building Block: The nitro group can be reduced to an amine, and the existing
amine can be functionalized, making this molecule a versatile scaffold for the synthesis of
more complex molecules.[9]

Conclusion

While a direct CAS number for 1-Isopropyl-4-nitro-1H-pyrazol-5-amine is not currently
available, this guide provides a robust scientific framework for its synthesis, characterization,
and potential exploration. The proposed synthetic route is based on well-established chemical
principles and provides a clear path for researchers to produce and study this novel compound.
The successful synthesis and characterization of this molecule will contribute valuable
knowledge to the field of heterocyclic chemistry and may open up new avenues for drug
discovery and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b2991443/docs#navigating-the-synthesis-and-characterization-of-substituted-nitropyrazoles-a-technical-guide
https://www.benchchem.com/product/b2991443/docs#navigating-the-synthesis-and-characterization-of-substituted-nitropyrazoles-a-technical-guide
https://www.benchchem.com/product/b2991443?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2991443?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

